Cas no 2743438-22-2 (3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione)

• Product Name: 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione
• CAS No: 2743438-22-2
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 5902799
• PubChem ID: 165693994
• Update Time: 2025-05-21

3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione
• EN300-37160494
• 2743438-22-2
• 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione

• Inchi： 1S/C9H9BrN2O4/c10-4-3-7(14)12(9(4)16)5-1-2-6(13)11-8(5)15/h4-5H,1-3H2,(H,11,13,15)
• InChI Key： ZRMSBBAWVWAFME-UHFFFAOYSA-N
• SMILES： BrC1C(N(C(C1)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 287.97457g/mol
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione

Comprehensive Overview of 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione (CAS No. 2743438-22-2)

3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione (CAS No. 2743438-22-2) is a brominated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine and piperidine derivatives, which are widely studied for their biological activities. The presence of both bromo and dioxopyrrolidinyl moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern medicinal chemistry. The compound's ability to modulate protein-protein interactions and degrade target proteins aligns with the growing focus on targeted therapies and precision medicine.

The synthesis of 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione typically involves multi-step organic reactions, including bromination and cyclization processes. Its CAS No. 2743438-22-2 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's molecular weight and solubility properties are critical parameters for its application in various experimental setups, such as high-throughput screening and structure-activity relationship (SAR) studies.

One of the most searched questions related to this compound is: "What are the applications of 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione in cancer research?" Current studies suggest its potential role in designing kinase inhibitors and epigenetic modulators, which are pivotal in oncology. Additionally, its bromine atom offers a reactive site for further functionalization, making it a valuable scaffold for combinatorial chemistry.

Another trending topic is the compound's relevance in neurodegenerative disease research. The piperidine-2,6-dione core is structurally similar to thalidomide analogs, which are known for their immunomodulatory effects. This similarity has sparked interest in exploring its potential for treating conditions like Alzheimer's disease and multiple sclerosis. Researchers are also investigating its blood-brain barrier permeability, a key factor in central nervous system (CNS) drug development.

From an industrial perspective, 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione is often discussed in the context of green chemistry and sustainable synthesis. Optimizing its production to minimize waste and energy consumption aligns with global efforts to reduce the environmental impact of chemical manufacturing. Questions like "How to improve the yield of 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione?" frequently appear in academic forums, reflecting the practical challenges faced by chemists.

In summary, 3-(3-Bromo-2,5-dioxopyrrolidin-1-yl)piperidine-2,6-dione (CAS No. 2743438-22-2) is a promising compound with broad applications in pharmaceutical research, drug discovery, and material science. Its unique structure and reactivity profile make it a subject of ongoing investigation, particularly in areas like targeted protein degradation and CNS therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.